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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Ribose-1-¹³C, a stable isotope-labeled

monosaccharide crucial for tracing metabolic pathways. This document details its

physicochemical properties, its central role in cellular metabolism, and methodologies for its

application in advanced research, particularly in metabolic flux analysis and drug development.

Core Data Presentation
The following table summarizes the key quantitative data for D-Ribose-1-¹³C.

Property Value Reference

CAS Number 70849-24-0 [1]

Molecular Weight 151.12 g/mol [1]

Chemical Formula ¹³CC₄H₁₀O₅

Isotopic Purity >98% [1]

Metabolic Significance and Applications
D-Ribose is a fundamental component of essential biomolecules such as ATP, RNA, and DNA.

The ¹³C labeling at the C1 position of D-Ribose allows for precise tracking of its metabolic fate

through various interconnected pathways. This makes D-Ribose-1-¹³C an invaluable tool for
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researchers investigating cellular energy metabolism, nucleotide biosynthesis, and the pentose

phosphate pathway (PPP). Its primary applications are in metabolic flux analysis (MFA) to

quantify the rate of metabolic reactions within a cell.

The Pentose Phosphate Pathway (PPP) and Nucleotide
Biosynthesis
D-Ribose-1-¹³C is instrumental in elucidating the dynamics of the pentose phosphate pathway.

The PPP is a crucial metabolic route that runs parallel to glycolysis, generating NADPH for

reductive biosynthesis and Ribose-5-phosphate (R5P) for nucleotide and nucleic acid

synthesis.

The workflow for tracing D-Ribose-1-¹³C through the PPP and into nucleotide synthesis is a key

experimental approach in metabolic studies.
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Experimental Workflow: Tracing D-Ribose-1-¹³C

Cell Culture

Sample Preparation

Analysis

Interpretation

Seed cells and grow to desired confluency

Switch to medium containing D-Ribose-1-¹³C

Incubate for a defined time course

Quench metabolism and extract metabolites

Separate polar metabolites

Derivatize for GC-MS analysis (optional) LC-MS/MS Analysis NMR Spectroscopy

Isotopologue distribution analysis

¹³C-Metabolic Flux Analysis (¹³C-MFA) Mapping labeled metabolites to pathways

Click to download full resolution via product page

Workflow for tracing D-Ribose-1-¹³C in metabolic studies.
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The metabolism of D-Ribose-1-¹³C can be followed through the core metabolic pathways to

understand the synthesis of nucleotides, which are the building blocks of DNA and RNA.

D-Ribose-1-¹³C in Pentose Phosphate Pathway and Nucleotide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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